Cas no 797810-18-5 (1,1'-Biphenyl, 4-iodo-4'-(methylthio)-)

• Product Name: 1,1'-Biphenyl, 4-iodo-4'-(methylthio)-
• CAS No: 797810-18-5
• MF: C₁₃H₁₁IS
• MW: 326.195914506912
• CID: 531963
• PubChem ID: 71402662
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-iodo-4'-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-iodo-4'-(methylthio)-
• 1-iodo-4-(4-methylsulfanylphenyl)benzene
• SCHEMBL24177553
• 797810-18-5
• DTXSID10823621
• 4-Iodo-4'-(methylsulfanyl)-1,1'-biphenyl

• Inchi： 1S/C13H11IS/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3
• InChI Key： PSBYXJWEKKQDSN-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1C=CC(=CC=1)SC

Computed Properties

• Exact Mass: 325.96262g/mol
• Monoisotopic Mass: 325.96262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 25.3Ų